Cas no 56763-07-6 (2-(6-chloro-9H-purin-9-yl)acetic acid)

• Product Name: 2-(6-chloro-9H-purin-9-yl)acetic acid
• CAS No: 56763-07-6
• MF: C₇H₅ClN₄O₂
• MW: 212.593199491501
• MDL: MFCD00847591
• CID: 1114133
• PubChem ID: 21829598
• Update Time: 2025-04-20

2-(6-chloro-9H-purin-9-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-9H-Purine-9-acetic acid
• 2-(6-chloro-9H-purin-9-yl)acetic acid
• 56763-07-6
• 2-(6-chloro-9H-purin-9-yl)aceticacid
• EN300-267926
• 2-(6-chloropurin-9-yl)acetic acid
• Z1508959029
• SCHEMBL23885424

• MDL： MFCD00847591
• Inchi： 1S/C7H5ClN4O2/c8-6-5-7(10-2-9-6)12(3-11-5)1-4(13)14/h2-3H,1H2,(H,13,14)
• InChI Key： CNINCNIHGAUYEM-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C=N2)CC(=O)O

Computed Properties

• Exact Mass: 212.0101031g/mol
• Monoisotopic Mass: 212.0101031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives